Cas no 71764-18-6 (Estradiol 17-Hexanoate)

• Product Name: Estradiol 17-Hexanoate
• CAS No: 71764-18-6
• MF: C₂₄H₃₄O₃
• MW: 370.524967670441
• CID: 826658
• PubChem ID: 14653397
• Update Time: 2025-05-23

Estradiol 17-Hexanoate Chemical and Physical Properties

Names and Identifiers

• Estradiol 17-Hexanoate
• [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hexanoate
• Oestradiol-17-caproat
• DTXSID90562642
• (17beta)-3-Hydroxyestra-1,3,5(10)-trien-17-yl hexanoate
• 71764-18-6

• Inchi： 1S/C24H34O3/c1-3-4-5-6-23(26)27-22-12-11-21-20-9-7-16-15-17(25)8-10-18(16)19(20)13-14-24(21,22)2/h8,10,15,19-22,25H,3-7,9,11-14H2,1-2H3/t19-,20-,21+,22+,24+/m1/s1
• InChI Key： GHLGEOXVTQTIBD-NTYLBUJVSA-N
• SMILES： O(C(CCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 370.25100
• Monoisotopic Mass: 370.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 5.74040

Additional information on Estradiol 17-Hexanoate

Estradiol 17-Hexanoate: A Comprehensive Overview

Estradiol 17-Hexanoate, also known by its CAS number 71764-18-6, is a compound that has garnered significant attention in the fields of pharmacology and endocrinology. This compound is a derivative of estradiol, a primary female sex hormone, and is characterized by the addition of a hexanoate group at the 17th carbon position. This modification plays a crucial role in altering the pharmacokinetic properties of estradiol, making it more suitable for certain therapeutic applications.

The Estradiol 17-Hexanoate structure consists of a steroid backbone with a hydroxyl group at the 3rd position and a hexanoate ester group at the 17th position. This esterification process not only enhances the lipid solubility of estradiol but also prolongs its duration of action. Recent studies have highlighted the importance of such modifications in hormone replacement therapy (HRT), where sustained release is often desired to minimize dosing frequency and improve patient compliance.

One of the key areas where Estradiol 17-Hexanoate has shown promise is in the treatment of hormonal imbalances. By providing a controlled release of estradiol, this compound helps alleviate symptoms associated with menopause, such as hot flashes, vaginal atrophy, and mood swings. Clinical trials have demonstrated that Estradiol 17-Hexanoate exhibits similar efficacy to other estradiol derivatives but with improved bioavailability and reduced systemic side effects.

Another significant application of Estradiol 17-Hexanoate lies in its use as an investigative tool in reproductive endocrinology. Researchers have employed this compound to study the mechanisms underlying estrogen receptor activation and signal transduction pathways. Recent advancements in molecular biology have allowed scientists to map the precise interactions between Estradiol 17-Hexanoate and its receptors, providing deeper insights into hormone-dependent physiological processes.

From a manufacturing standpoint, the synthesis of Estradiol 17-Hexanoate involves a multi-step process that includes esterification reactions under controlled conditions. The use of advanced chromatographic techniques ensures high purity levels, which are critical for both therapeutic and research applications. Quality control measures are rigorously applied to meet regulatory standards and ensure product consistency.

Looking ahead, ongoing research into Estradiol 17-Hexanoate is focused on exploring its potential in personalized medicine. By understanding individual variations in hormone metabolism, scientists aim to develop tailored therapies that maximize efficacy while minimizing adverse effects. Additionally, there is growing interest in leveraging Estradiol 17-Hexanoate for innovative delivery systems, such as transdermal patches or implantable devices, to further enhance its therapeutic profile.

In conclusion, Estradiol 17-Hexanoate represents a significant advancement in hormone therapy, offering improved pharmacokinetic properties and versatile applications. As research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to play an increasingly important role in addressing hormonal health challenges.